Cas no 1214359-94-0 (4-Ethylindole-3-acetonitrile)

• Product Name: 4-Ethylindole-3-acetonitrile
• CAS No: 1214359-94-0
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 4821542
• Update Time: 2025-07-19

4-Ethylindole-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-ethylindole-3-acetonitrile
• 2-(4-ethyl-1H-indol-3-yl)acetonitrile
• 4-Ethylindole-3-acetonitrile

• Inchi： 1S/C12H12N2/c1-2-9-4-3-5-11-12(9)10(6-7-13)8-14-11/h3-5,8,14H,2,6H2,1H3
• InChI Key： JRBRYVVLZZITSR-UHFFFAOYSA-N
• SMILES： N1C=C(CC#N)C2=C1C=CC=C2CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.5
• Topological Polar Surface Area: 39.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 4-Ethylindole-3-acetonitrile

Chemical Profile of 4-Ethylindole-3-acetonitrile (CAS No: 1214359-94-0)

4-Ethylindole-3-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No) 1214359-94-0, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a nitrile group and an ethyl substituent on an indole core, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic applications.

The indole scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous bioactive natural products and pharmacologically relevant molecules. The introduction of an ethyl group at the 4-position and a nitrile group at the 3-position modifies the electronic and steric environment of the indole ring, influencing its reactivity and potential biological activity. Such modifications are strategically employed to enhance binding affinity, metabolic stability, and overall pharmacokinetic profiles in drug discovery campaigns.

In recent years, 4-Ethylindole-3-acetonitrile has been explored as a key building block in the synthesis of novel heterocyclic compounds. Its versatility allows for further functionalization through various chemical transformations, including nucleophilic addition reactions, cyclization processes, and metal-catalyzed coupling reactions. These synthetic pathways have been leveraged to develop complex molecular architectures with potential applications in therapeutic areas such as oncology, neurology, and anti-inflammatory treatments.

One of the most compelling aspects of 4-Ethylindole-3-acetonitrile is its role in the development of small-molecule inhibitors targeting enzyme-driven diseases. The nitrile group serves as a versatile handle for covalent bond formation with biological targets, enhancing drug efficacy by promoting irreversible inhibition. Furthermore, the electron-withdrawing nature of the nitrile moiety can modulate the electronic properties of adjacent functional groups, influencing both potency and selectivity.

Recent advancements in computational chemistry have facilitated the rational design of derivatives of 4-Ethylindole-3-acetonitrile by predicting their binding modes to biological macromolecules. Molecular docking studies have revealed that structural analogs of this compound exhibit promising interactions with enzymes such as kinases and cytochrome P450 enzymes, which are pivotal in regulating cellular processes. These insights have guided medicinal chemists in optimizing lead compounds for clinical development.

The compound's potential extends beyond pharmaceutical applications into materials science. The indole derivative can be incorporated into organic electronic materials due to its ability to participate in π-stacking interactions and exhibit fluorescence properties. Researchers have investigated its use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and sensors, where its structural rigidity and electron-deficient nature contribute to enhanced performance.

From a synthetic chemistry perspective, 4-Ethylindole-3-acetonitrile exemplifies the importance of heterocyclic compounds as scaffolds for innovation. The balance between aromaticity and functional group density allows for fine-tuning of physicochemical properties, making it an attractive candidate for library synthesis programs. High-throughput screening (HTS) campaigns have been conducted using libraries derived from this core structure to identify hits with desirable biological activity.

The growing interest in 4-Ethylindole-3-acetonitrile is also reflected in academic research publications. A notable study published in *Journal of Medicinal Chemistry* demonstrated its utility in generating novel indole-based kinase inhibitors with improved solubility and reduced toxicity compared to parent structures. This work underscores the compound's significance as a pharmacophore in modern drug design strategies.

In conclusion, 4-Ethylindole-3-acetonitrile (CAS No: 1214359-94-0) represents a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse synthetic manipulations, while its biological relevance positions it as a cornerstone molecule in medicinal chemistry research. As methodologies for drug discovery continue to evolve, compounds like this will remain indispensable tools for developing next-generation therapeutics.